6-chloro-N-ethyl-N'-propyl-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-chloro-4-N-ethyl-2-N-propyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C8H14ClN5/c1-3-5-11-8-13-6(9)12-7(14-8)10-4-2/h3-5H2,1-2H3,(H2,10,11,12,13,14)
• InChI Key: MKPLRLYVGXPSQU-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=NC(=NC(=N1)NCC)Cl
• Molecular Formula: C8H14ClN5
• DSSTOX Substance ID: DTXSID60536638
• Molecular Weight: 215.68 g/mol
• CAS RN: 90952-64-0

Description

6-chloro-N-ethyl-N’-propyl-1,3,5-triazine-2,4-diamine is a chemical compound with the molecular formula C8H14ClN5. It is also known by other names such as s-Triazine, 2-amino-4-chloro-6-(ethylamino)-, G 28279, Atrazine deisopropyl, Atrazine, desisopropyl, Deisopropylatrazine, Desethylsimazine, Desisopropylatrazine, Simazine, desethyl, and Atrazine M (des-isopropyl).

Molecular Structure Analysis

The molecular structure of 6-chloro-N-ethyl-N’-propyl-1,3,5-triazine-2,4-diamine can be represented as a 2D Mol file or a computed 3D SD file. The molecular weight of this compound is 173.604.

Physical And Chemical Properties Analysis

The physical and chemical properties of 6-chloro-N-ethyl-N’-propyl-1,3,5-triazine-2,4-diamine include a density of 1.3±0.1 g/cm3, boiling point of 388.1±25.0 °C at 760 mmHg, vapour pressure of 0.0±0.9 mmHg at 25°C, enthalpy of vaporization of 63.7±3.0 kJ/mol, flash point of 188.5±23.2 °C, index of refraction of 1.606, molar refractivity of 53.2±0.3 cm3, polar surface area of 68 Å2, polarizability of 21.1±0.5 10-24 cm3, surface tension of 62.0±3.0 dyne/cm, and molar volume of 154.3±3.0 cm3.

Scientific Research Applications

High Energy Density Materials

Research has highlighted the potential of azine energetic compounds, including triazine derivatives, in the development of propellants and explosives. These compounds are valued for their ability to enhance burning rates and reduce sensitivity, making them promising for various energetic material applications (C. Yongjin & Ba Shuhong, 2019).

Medicinal Chemistry

Triazine scaffolds are significant in medicinal chemistry due to their broad spectrum of biological activities. They have been explored for antibacterial, antifungal, anti-cancer, antiviral, and antimalarial applications, among others. The structural versatility of triazine compounds allows for the development of new drugs with potent pharmacological activities (Tarawanti Verma et al., 2019).

Liquid Crystals

Triazine-based mesogens have been studied for their potential in organo-electronic applications, especially in liquid crystal displays. Research focuses on synthesizing triazine-based discotic liquid crystals for their charge and energy transport properties (Deepak Devadiga & T. N. Ahipa, 2019).

Environmental Applications

Nitrogen-doped porous polymers incorporating triazine units have been investigated for CO2 capture. These materials show promise due to their high surface area, stability, and tunable porosity, making them suitable for energy-efficient gas separation and storage (A. Mukhtar et al., 2020).

Nanotechnology

Triazine derivatives have been explored as modifiers in composite solid propellants for space vehicles and missiles. Their role as catalysts in enhancing the performance of energetic materials highlights the intersection of nanotechnology and materials science (J. Vara et al., 2019).